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Compound of Interest

Compound Name:
2-Fluoro-3-

(trifluoromethyl)phenylacetonitrile

Cat. No.: B1302400 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-3-
(trifluoromethyl)phenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Fluoro-3-(trifluoromethyl)phenylacetonitrile, a key intermediate in various chemical

syntheses. The information is presented to be a valuable resource for professionals in research

and development.

Core Physical Properties
2-Fluoro-3-(trifluoromethyl)phenylacetonitrile is a fluorinated aromatic nitrile. Its physical

characteristics are crucial for its handling, reaction setup, and purification.

Table 1: General and Physical Properties of 2-Fluoro-3-(trifluoromethyl)phenylacetonitrile
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Property Value Source

Chemical Formula C₉H₅F₄N [1]

Molecular Weight 203.14 g/mol [1]

CAS Number 239087-10-6 [1]

Boiling Point 237 °C (literature) [1]

Density 1.34 g/mL at 25 °C (literature) [1]

Refractive Index n20/D 1.45 (literature) [1]

Melting Point Data not readily available

Solubility Data not readily available

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 2-
Fluoro-3-(trifluoromethyl)phenylacetonitrile are not detailed in the available literature,

standardized methods are widely used for such characterizations. The following are summaries

of relevant OECD guidelines.

Melting Point/Melting Range Determination (Based on
OECD Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.

Principle: A small, representative sample of the substance is heated at a controlled rate. The

temperatures at which the phase transition begins and is completed are recorded.

Apparatus:

Capillary tube apparatus (liquid bath or metal block)

Hot-stage microscope (Kofler hot bar)
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Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)

Procedure (Capillary Method):

A dry, powdered sample is packed into a capillary tube.

The capillary tube is placed in a heating block or liquid bath.

The temperature is raised at a steady rate.

The temperatures at the initial and final stages of melting are recorded.

Boiling Point Determination (Based on OECD Guideline
103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Principle: The substance is heated, and the temperature at which it boils is recorded. This can

be done through various methods, including ebulliometers, dynamic methods, or distillation.

Apparatus:

Ebulliometer

Apparatus for dynamic vapor pressure measurement

Distillation apparatus

Siwoloboff method apparatus

Procedure (Dynamic Method):

The sample is placed in a suitable vessel and heated.

The pressure in the system is controlled.

The temperature at which boiling occurs at a given pressure is measured.
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Density Determination (Based on OECD Guideline 109)
Density is the mass of a substance per unit volume.

Principle: The mass and volume of a sample are determined at a specific temperature. The

density is then calculated.

Apparatus:

Hydrometer

Hydrostatic balance

Pycnometer

Oscillating densitometer

Procedure (Pycnometer Method):

The weight of a clean, dry pycnometer is determined.

The pycnometer is filled with the sample, and its weight is measured.

The volume of the pycnometer is known, allowing for the calculation of the density.

Solubility Determination
A general procedure for assessing the solubility of an organic compound in various solvents.

Principle: A small, measured amount of the solute is added to a measured volume of a solvent.

The mixture is agitated at a constant temperature, and the extent of dissolution is observed.

Apparatus:

Test tubes or vials

Shaker or vortex mixer

Constant temperature bath
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Procedure:

Add a small, known amount of 2-Fluoro-3-(trifluoromethyl)phenylacetonitrile to a test

tube.

Add a measured volume of the desired solvent (e.g., water, ethanol, acetone).

Agitate the mixture thoroughly at a controlled temperature.

Visually inspect for dissolution. For quantitative measurements, the concentration of the

dissolved substance in the supernatant can be determined analytically.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical substance like 2-Fluoro-3-(trifluoromethyl)phenylacetonitrile.

Physical Property Characterization Workflow

Obtain Pure Sample of
2-Fluoro-3-(trifluoromethyl)phenylacetonitrile

Determine Melting Point
(e.g., OECD 102)

Determine Boiling Point
(e.g., OECD 103)

Determine Density
(e.g., OECD 109)

Determine Solubility
(Qualitative/Quantitative)

Data Analysis and Reporting

Click to download full resolution via product page

Caption: General workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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